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Compound of Interest

Compound Name:
5-Acetyl-2-

(phenylmethoxy)benzamide

Cat. No.: B050027 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Cross-Validated Guide to

the Experimental Profile of 5-Acetyl-2-(phenylmethoxy)benzamide and Its Analogs.

This guide provides a comparative overview of 5-Acetyl-2-(phenylmethoxy)benzamide, a

significant organic intermediate, and its closely related analog, 5-Acetyl-2-hydroxybenzamide

(also known as 5-acetylsalicylamide). While experimental data on the biological activities of 5-
Acetyl-2-(phenylmethoxy)benzamide is limited in publicly accessible literature, this analysis

extrapolates potential activities based on its structural similarity to other researched

benzamides and provides a direct comparison with its precursor. This document is intended to

support researchers in hypothesis generation and experimental design.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Acetyl-2-(phenylmethoxy)benzamide
and its hydroxyl analog is presented below. These properties are crucial for predicting the

compound's behavior in biological systems and for designing experimental protocols.
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Property
5-Acetyl-2-
(phenylmethoxy)benzamid
e

5-Acetyl-2-
hydroxybenzamide

CAS Number 75637-30-8 40187-51-7[1][2]

Molecular Formula C16H15NO3 C9H9NO3[2]

Molecular Weight 269.3 g/mol 179.17 g/mol [1]

Appearance Yellow Solid White Powder

Melting Point Not available 220-222 °C[1]

Predicted XlogP 1.9 1.6

Synthesis Overview
5-Acetyl-2-(phenylmethoxy)benzamide is synthesized from 5-Acetyl-2-hydroxybenzamide.

The synthesis involves the protection of the hydroxyl group with a benzyl group, a common

strategy in medicinal chemistry to modify the pharmacokinetic properties of a molecule. The

reverse reaction, debenzylation, would yield the hydroxyl analog.
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Comparative Biological Activity
While direct experimental data for 5-Acetyl-2-(phenylmethoxy)benzamide is not readily

available, the broader class of benzamide derivatives has demonstrated significant potential in

antimicrobial and antiproliferative applications. The following tables present a comparison

based on available data for related compounds.
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Antiproliferative Activity
Benzamide derivatives have been investigated for their potential as anticancer agents. Some

have been shown to act as antitubulin agents, interfering with microtubule polymerization and

leading to cell cycle arrest and apoptosis.

Compound Cell Line IC50 (µM)
Reference
Compound

IC50 (µM)

5-Acetyl-2-

(phenylmethoxy)

benzamide

Data not

available
- - -

5-Acetyl-2-

hydroxybenzami

de

Data not

available
- - -

Representative

Benzamide

Derivative 1

Hela, H7402,

SK-RC-42

Dose-dependent

suppression
- -

Representative

Benzamide

Derivative 2

PC-3, SKOV-3 Moderate activity - -

Antibacterial Activity
Several novel benzamide derivatives have been synthesized and evaluated for their

antibacterial properties, showing activity against both Gram-positive and Gram-negative

bacteria.
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Compound
Bacterial
Strain

MIC (µg/mL)
Reference
Compound

MIC (µg/mL)

5-Acetyl-2-

(phenylmethoxy)

benzamide

Data not

available
- - -

5-Acetyl-2-

hydroxybenzami

de

Data not

available
- - -

Representative

Benzamide

Derivative 3

B. subtilis 6.25 Ciprofloxacin -

Representative

Benzamide

Derivative 3

E. coli 3.12 Ciprofloxacin -

Representative

Benzamide

Derivative 4

S. aureus

(MRSA)
15.62-31.25[3] Vancomycin -

Potential Signaling Pathway: Tubulin Polymerization
Given that some anticancer compounds with a benzamide scaffold act as antitubulin agents, a

plausible mechanism of action for bioactive derivatives of 5-Acetyl-2-
(phenylmethoxy)benzamide could involve the disruption of microtubule dynamics. This is a

critical pathway for cell division, making it a key target in oncology.
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Experimental Protocols
The following are detailed methodologies for key experiments relevant to assessing the

biological activity of compounds like 5-Acetyl-2-(phenylmethoxy)benzamide.

Antiproliferative Activity Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability and

proliferation.

Cell Culture: Cancer cell lines are cultured in an appropriate medium and incubated at 37°C

in a humidified atmosphere with 5% CO2.
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Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Treatment: The cells are then treated with various concentrations of the test compound (e.g.,

5-Acetyl-2-(phenylmethoxy)benzamide) and a vehicle control.

Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow

MTT to purple formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,

DMSO or acidified isopropanol).

Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and

the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Antibacterial Susceptibility Testing (Broth Microdilution
for MIC)
This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent

required to inhibit the visible growth of a bacterium.

Inoculum Preparation: A standardized inoculum of the test bacterium is prepared to a specific

turbidity (e.g., 0.5 McFarland standard).

Serial Dilution: The test compound is serially diluted in a liquid growth medium (e.g., Mueller-

Hinton broth) in a 96-well microtiter plate.

Inoculation: Each well is inoculated with the standardized bacterial suspension.

Controls: Positive (bacteria and medium) and negative (medium only) growth controls are

included.
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Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for 16-20

hours.

MIC Determination: The MIC is determined as the lowest concentration of the compound at

which there is no visible bacterial growth.
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Conclusion
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While 5-Acetyl-2-(phenylmethoxy)benzamide remains a compound with limited publicly

available biological data, its structural characteristics and the known activities of related

benzamides suggest that it warrants further investigation, particularly in the areas of oncology

and infectious diseases. The comparative data and standardized protocols provided in this

guide offer a foundational framework for researchers to design and conduct cross-validated

experiments to elucidate the therapeutic potential of this and other novel benzamide

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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